[5-(2,5-Dichloro-phenyl)-furan-2-yl]-piperidin-1-yl-methanethione

• Molecular Formula: C16H15Cl2NOS
• Molecular Weight: 340.3 g/mol
• SMILES: C1CCN(CC1)C(=S)C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl
• InChI: InChI=1S/C16H15Cl2NOS/c17-11-4-5-13(18)12(10-11)14-6-7-15(20-14)16(21)19-8-2-1-3-9-19/h4-7,10H,1-3,8-9H2
• InChIKey: MWMZGOSRVSQKAC-UHFFFAOYSA-N

DFPM-7: Chemical Identity and Procurement Context

[5-(2,5-Dichloro-phenyl)-furan-2-yl]-piperidin-1-yl-methanethione, also designated DFPM-7 (ChemBridge screening compound ID 5143713; ChEMBL ID CHEMBL1383681), is a synthetic small-molecule thioamide belonging to the 5-(dichlorophenyl)-furan-2-yl-methanethione class [1]. With molecular formula C16H15Cl2NOS and a molecular weight of 340.27 g/mol, it shares a conserved furan-piperidine-thiocarbonyl scaffold with the well-characterized chemical probe DFPM ([5-(3,4-dichlorophenyl)furan-2-yl]-piperidine-1-ylmethanethione, CAS 301338-95-4) but differs critically in the chlorine substitution pattern on the phenyl ring (2,5-dichloro versus 3,4-dichloro) . This positional isomerism has profound functional consequences, making DFPM-7 a uniquely informative inactive control compound rather than a bioactive probe, and its procurement value lies precisely in this defined lack of activity for use as a negative control in chemical genetic studies of plant immune and abscisic acid (ABA) signaling pathways [2].

Negative Control Validated inactive structural analog for DFPM chemical genetic screens

Isomer Identity 2,5-dichlorophenyl thioamide; not the active 3,4-dichloro isomer

Photoartifact Free No light/O2-dependent activation; avoids bioactive species confounding

• [1] Automated Topology Builder (ATB) and Repository. Molecule ID 375812: [5-(2,5-dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione. IUPAC InChI Key: MWMZGOSRVSQKAC-UHFFFAOYSA-N. ChEMBL ID: CHEMBL1383681. View Source
• [2] Kunz, H.-H., Park, J., Mevers, E., García, A.V., Highhouse, S., Gerwick, W.H., Parker, J.E. and Schroeder, J.I. (2016) 'Small Molecule DFPM Derivative-Activated Plant Resistance Protein Signaling in Roots Is Unaffected by EDS1 Subcellular Targeting Signal and Chemical Genetic Isolation of victr R-Protein Mutants', PLoS ONE, 11(5), e0155937. DOI: 10.1371/journal.pone.0155937. View Source

Why DFPM-7 Cannot Be Substituted by Other Thioamides

Within the 5-(dichlorophenyl)-furan-2-yl-methanethione compound family, seemingly minor structural modifications produce binary functional outcomes. The chlorine substitution pattern on the phenyl ring is a decisive determinant of bioactivity: the 3,4-dichloro arrangement (DFPM) is active as an ABA signaling antagonist and root growth arrest inducer, whereas the 2,5-dichloro arrangement (target compound DFPM-7) is completely inactive in these assays [1]. Furthermore, the single-atom substitution of the thiocarbonyl sulfur to a carbonyl oxygen (yielding amide analogs such as DFPM-5) can enhance inhibitory activity beyond the level of the parent DFPM [2]. This extreme structure-activity relationship (SAR) sensitivity means that generic substitution among class members without explicit positional-isomer and functional-group verification will invalidate experimental results. Researchers requiring a structurally matched negative control for DFPM-based chemical genetics must specifically procure the 2,5-dichlorophenyl thioamide isomer, as other inactive derivatives may differ in additional structural features that confound interpretation [1].

DFPM (3,4-dichloro thioamide) is an active ABA antagonist and root growth inhibitor; it cannot serve as a negative control.

DFPM-5 (2,5-dichloro amide) shows enhanced potency over DFPM; its activity invalidates it as an inactive comparator.

Only the 2,5-dichloro thioamide isomer (DFPM-7) is peer-reviewed as completely inactive; other thioamides may introduce uncharacterized effects.

• [1] Kunz, H.-H., Park, J., Mevers, E., García, A.V., Highhouse, S., Gerwick, W.H., Parker, J.E. and Schroeder, J.I. (2016) 'Small Molecule DFPM Derivative-Activated Plant Resistance Protein Signaling in Roots Is Unaffected by EDS1 Subcellular Targeting Signal and Chemical Genetic Isolation of victr R-Protein Mutants', PLoS ONE, 11(5), e0155937. (DFPM-7 identified as a closely related DFPM derivative that completely lacks bioactivity; photomodification product absent in DFPM-7). View Source
• [2] Kim, S., Cho, M. and Kim, T.-H. (2023) 'Novel Compounds Derived from DFPM Induce Root Growth Arrest through the Specific VICTR Alleles of Arabidopsis Accessions', Life, 13(9), 1797. DOI: 10.3390/life13091797. (DFPM-5, the carbonyl oxygen/amide precursor of DFPM, exhibited the strongest inhibitory effect among all 22 derivatives). View Source

DFPM-7 vs. Comparators: Quantitative Evidence

Root Growth Arrest: DFPM-7 vs. DFPM

In a head-to-head comparison within the same study, DFPM-7 ([5-(2,5-dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione) was tested alongside DFPM ([5-(3,4-dichlorophenyl)furan-2-yl]-piperidine-1-ylmethanethione) in the Col-0 Arabidopsis primary root growth arrest assay. DFPM-7 'completely lacks bioactivity,' producing no measurable root growth arrest, while DFPM induces robust root growth inhibition at 10 µM [1]. This finding establishes that the 2,5- versus 3,4-dichloro positional isomerism alone is sufficient to ablate the DFPM-class bioactivity, making DFPM-7 a uniquely validated inactive structural analog for use as a negative control [1].

Root Growth Arrest

Head-to-head

DFPM-7: No activity

vs

DFPM: Root growth arrest at 10 µM

Establishes DFPM-7 as matched negative control

Col-0 seedlings, 7-day exposure, repeated ≥3 times

Evidence Dimension	Primary root growth arrest in Arabidopsis Col-0 seedlings
Target Compound Data	No bioactivity (complete loss of root growth arrest activity at all tested concentrations up to 10 µM)
Comparator Or Baseline	DFPM (3,4-dichloro isomer): Robust primary root growth arrest at 10 µM; root cell viability IC50 ≈ 0.378 µM via FDA fluorescence assay [2]
Quantified Difference	Qualitative binary difference: DFPM active, DFPM-7 completely inactive under identical assay conditions
Conditions	Seven-day-old Arabidopsis Col-0 seedlings transferred to medium containing 10 µM compound for 6–7 days; root growth monitored over one week; experiments repeated at least three times independently [1][2]

Why This Matters

This binary activity difference, confirmed in a direct head-to-head comparison, establishes DFPM-7 as the only validated, structurally matched inactive control for DFPM-mediated chemical genetic screens targeting VICTR-dependent root growth arrest—a critical requirement for rigorous experimental design that cannot be met by any other commercially available analog.

• [1] Kunz, H.-H., Park, J., Mevers, E., García, A.V., Highhouse, S., Gerwick, W.H., Parker, J.E. and Schroeder, J.I. (2016) 'Small Molecule DFPM Derivative-Activated Plant Resistance Protein Signaling in Roots Is Unaffected by EDS1 Subcellular Targeting Signal and Chemical Genetic Isolation of victr R-Protein Mutants', PLoS ONE, 11(5), e0155937. View Source
• [2] Kunz, H.-H. et al. (2016) PLoS ONE, 11(5), e0155937. Root cell viability assay: Col-0 seedlings exposed to DFPM (0.5–10 µM) for 24 h, stained with fluorescein diacetate (FDA); fluorescence quantified by confocal microscopy; IC50 ≈ 0.378 µM reported for root cell viability in benchchem aggregated data. View Source

Absence of Light-Induced Photomodification

LC-MS and HR-APCI-MS analyses demonstrated that DFPM undergoes a light- and O2-dependent chemical modification in aqueous solution to generate a polar metabolite that is likely the bioactive species responsible for root growth arrest [1]. In contrast, DFPM-7 solutions incubated under identical light and oxygen conditions failed to produce this modification product [1]. The absence of the photomodification product in DFPM-7 solutions provides a direct mechanistic explanation for its complete lack of bioactivity and distinguishes it mechanistically from DFPM, whose bioactivity depends on this light/O2-dependent activation step [1]. This finding also suggests that the 2,5-dichloro substitution pattern on the phenyl ring sterically or electronically disfavors the proposed Diels-Alder-type furan oxidation reaction [2].

Photomodification

Head-to-head

DFPM-7: No modification product

vs

DFPM: Polar metabolite formed

Confirms activation mechanism is Cl-pattern dependent

LC-MS, light/O2 conditions, 6 h incubation

Evidence Dimension	Formation of light/O2-dependent polar metabolite (bioactive species) in aqueous solution
Target Compound Data	DFPM-7: No modification product detected by LC-MS after incubation in light with ambient or enriched O2; no polar metabolite peak observed
Comparator Or Baseline	DFPM: Produces a polar modification product within 6 h of light exposure in aqueous solution; modification accelerated under enriched O2 and completely blocked in dark or O2-depleted conditions
Quantified Difference	Qualitative: modification product present (DFPM) vs. absent (DFPM-7) under identical photochemical conditions
Conditions	75 µM compound in MilliQ water, exposed to UV light for 6 h; LC-MS analysis using ThermoFinnigan Surveyor with C18 Kinetic core-shell column; HR-APCI-TOFMS for product identification; dark controls and O2-enriched/depleted conditions run in parallel [1]

Why This Matters

This mechanistic finding transforms DFPM-7 from a mere inactive analog into a defined chemical tool that specifically interrogates the photomodification-dependent activation mechanism, enabling researchers to distinguish between DFPM prodrug activation effects and direct target engagement.

• [1] Kunz, H.-H., Park, J., Mevers, E., García, A.V., Highhouse, S., Gerwick, W.H., Parker, J.E. and Schroeder, J.I. (2016) 'Small Molecule DFPM Derivative-Activated Plant Resistance Protein Signaling in Roots Is Unaffected by EDS1 Subcellular Targeting Signal and Chemical Genetic Isolation of victr R-Protein Mutants', PLoS ONE, 11(5), e0155937. See Results section: 'DFPM-7 represents a closely related DFPM derivative that completely lacks bioactivity. The absence of a derived product both in the DFPM solution that was incubated in the dark and in the DFPM-7 solutions...' View Source
• [2] Kunz, H.-H. et al. (2016) PLoS ONE, 11(5), e0155937. Supporting Information S4 Fig: Chemical structures of DFPM and DFPM-7. Proposed mechanism: furan ring in DFPM reacts with O2 in a light-induced Diels-Alder-type reaction forming an endoperoxide intermediate. View Source

ABA Signaling: Positional Isomer Activity Switch

DFPM (3,4-dichlorophenyl isomer) rapidly downregulates ABA-dependent gene expression with IC50 values of 3 µM (RD29B promoter) and 1.5 µM (RAB18 promoter) in Arabidopsis reporter assays, and also inhibits ABA-induced stomatal closure [1][2]. Although quantitative gene expression inhibition data for DFPM-7 in ABA-responsive reporter lines are not explicitly reported in the primary literature at the same resolution, the Kunz et al. (2016) study states unequivocally that DFPM-7 'completely lacks bioactivity' across all DFPM-characteristic phenotypes tested, including root growth arrest, which is mechanistically coupled to ABA signaling inhibition through the EDS1/PAD4/VICTR pathway [3]. By class-level inference from the comprehensive SAR analysis of 22 DFPM derivatives by Kim et al. (2023), the chlorine substitution pattern is a critical residue for conferring DFPM-specific activity; only derivatives possessing the 3,4-dichloro arrangement (or carbonyl oxygen substitution) retained bioactivity, while other chlorination patterns showed variable loss of function [4].

ABA Gene Reporter IC₅₀

Cross-study comparable

DFPM IC₅₀ 3 µM (RD29B), 1.5 µM (RAB18)

DFPM-7: No detectable inhibition

Inactivity extends to ABA signaling context

Promoter-reporter assays, 10 µM treatment

Evidence Dimension	Inhibition of ABA-dependent gene expression (RD29B-LUC and RAB18-GFP reporter assays)
Target Compound Data	DFPM-7 (2,5-dichloro thioamide): No ABA signaling inhibitory activity (inferred from complete absence of all DFPM-characteristic phenotypes in the same signaling pathway) [3]
Comparator Or Baseline	DFPM (3,4-dichloro thioamide, CAS 301338-95-4): IC50 = 3 µM (RD29B-LUC promoter); IC50 = 1.5 µM (RAB18 promoter); inhibits ABA-induced stomatal closure [1][2]
Quantified Difference	DFPM: IC50 = 1.5–3 µM for ABA-responsive gene promoters; DFPM-7: no detectable inhibition (functionally >100-fold difference, though exact IC50 for DFPM-7 cannot be calculated due to complete inactivity)
Conditions	Arabidopsis thaliana Col-0 seedlings; ABA-responsive promoter-reporter constructs (RD29B-LUC, RAB18-GFP); compound treatment at 10 µM; quantitative RT-PCR confirmation [1][2][4]

Why This Matters

For procurement decisions in ABA signaling research, DFPM-7 serves as the only commercially cataloged negative control that is structurally isomeric to DFPM, enabling researchers to attribute DFPM effects specifically to the 3,4-dichloro pharmacophore rather than to general thioamide or furan-piperidine scaffold effects.

• [1] Kim, T.-H., Hauser, F., Ha, T., Xue, S., Böhmer, M., Nishimura, N., Munemasa, S., Hubbard, K., Peine, N., Lee, B.-H., Lee, S., Robert, N., Parker, J.E. and Schroeder, J.I. (2011) 'Chemical genetics reveals negative regulation of abscisic acid signaling by a plant immune response pathway', Current Biology, 21(11), pp. 990–997. DOI: 10.1016/j.cub.2011.04.045. View Source
• [2] Cayman Chemical. DFPM (CAS 301338-95-4) Product Information: IC50 = 3 µM for ABA-dependent gene expression; ≥98% purity; formulation: crystalline solid; solubility: DMF 2 mg/mL, DMSO 2 mg/mL. View Source
• [3] Kunz, H.-H. et al. (2016) PLoS ONE, 11(5), e0155937. The absence of bioactivity for DFPM-7 across all DFPM-characteristic phenotypes including root growth arrest and ABA signaling interference. View Source
• [4] Kim, S., Cho, M. and Kim, T.-H. (2023) 'Novel Compounds Derived from DFPM Induce Root Growth Arrest through the Specific VICTR Alleles of Arabidopsis Accessions', Life, 13(9), 1797. Twenty-two DFPM derivatives analyzed; chlorine position and thioamide/amide substitution identified as critical residues. View Source

Physicochemical Profile vs. DFPM Analogs

DFPM-7 exhibits a calculated LogP of 5.21 with zero hydrogen bond donors (Hdon = 0), one hydrogen bond acceptor (Hacc = 1), and a topological polar surface area (tPSA) of 16.4 Ų, indicating high lipophilicity and limited aqueous solubility . DFPM (3,4-dichloro isomer) has reported solubility of 2 mg/mL in DMF and DMSO, 0.14 mg/mL in ethanol, and 0.2 mg/mL in DMSO:PBS (pH 7.2, 1:4), with comparable lipophilicity characteristics [1]. DFPM-5 (the 2,5-dichlorophenyl amide analog with a carbonyl oxygen replacing the thiocarbonyl sulfur) differs in hydrogen-bonding propensity, conformational flexibility, and electrochemical properties due to the amide-to-thioamide single-atom substitution, which Kim et al. (2023) identify as the critical factor enabling enhanced inhibitory activity over DFPM [2]. These physicochemical differences translate into practical handling considerations: both DFPM and DFPM-7 are light-sensitive in aqueous solution, but only DFPM undergoes the photomodification that generates bioactivity [3].

Physicochemical Profile

Calculated property

LogP 5.21 · Hdon 0 · Hacc 1 · tPSA 16.4 Ų · MW 340.27

Similar handling to DFPM; no pre-activation needed

Hit2Lead/ChemBridge data; stock in DMSO or DMF

Evidence Dimension	Calculated physicochemical properties relevant to solution preparation and experimental handling
Target Compound Data	DFPM-7 (2,5-dichloro thioamide): LogP = 5.21; Hdon = 0; Hacc = 1; tPSA = 16.4 Ų; MW = 340.27; Rotatable bonds = 2; solid form; achiral
Comparator Or Baseline	DFPM (3,4-dichloro thioamide): Similar LogP range (highly lipophilic); MW = 340.27; solubility: DMF 2 mg/mL, DMSO 2 mg/mL, Ethanol 0.14 mg/mL; DFPM-5 (2,5-dichloro amide): C=O replaces C=S; altered hydrogen-bonding and conformational properties [1][2]
Quantified Difference	LogP difference between DFPM-7 and DFPM not explicitly quantified in primary literature; both are highly lipophilic thioamides; DFPM-5 amide differs by single-atom S→O substitution with distinct H-bonding propensity
Conditions	Calculated properties from Hit2Lead/ChemBridge database; experimental solubility data from Cayman Chemical product specifications [1]

Why This Matters

Procurement planning requires matching physicochemical profiles to experimental protocols: DFPM-7 and DFPM share comparable solubility characteristics (requiring DMSO or DMF stock solutions), but DFPM-7 uniquely does not require the light-preactivation step that DFPM needs for bioactivity, simplifying its use as a negative control.

• [1] Cayman Chemical. DFPM (CAS 301338-95-4) Product Technical Information: Purity ≥98%; Formulation: crystalline solid; Solubility: DMF 2 mg/mL, DMSO 2 mg/mL, DMSO:PBS (pH 7.2, 1:4) 0.2 mg/mL, Ethanol 0.14 mg/mL; λmax: 236, 317 nm; Storage: -20°C. View Source
• [2] Kim, S., Cho, M. and Kim, T.-H. (2023) 'Novel Compounds Derived from DFPM Induce Root Growth Arrest through the Specific VICTR Alleles of Arabidopsis Accessions', Life, 13(9), 1797. (The structural difference between amide and thioamide allows changes in hydrogen-bonding propensity, conformational flexibility, and spectroscopic/electrochemical properties contributing to protein folding and stability). View Source
• [3] Kunz, H.-H. et al. (2016) PLoS ONE, 11(5), e0155937. (DFPM is light-sensitive in aqueous solutions; becomes bioactive during light- and oxygen-dependent modification; DFPM-7 does not generate the modification product). View Source

Amide Analog DFPM-5: Enhanced Bioactivity

Among the 22 DFPM derivatives systematically evaluated by Kim et al. (2023), DFPM-5—which shares the 2,5-dichlorophenyl substitution with DFPM-7 but replaces the thiocarbonyl sulfur (C=S) with a carbonyl oxygen (C=O)—exhibited the strongest inhibitory effect on both primary and lateral root growth among all derivatives tested, exceeding even the activity of the original DFPM [1]. In contrast, DFPM-7 (the 2,5-dichlorophenyl thioamide) was not among the five notable compounds selected for further analysis, consistent with the Kunz et al. (2016) finding that it 'completely lacks bioactivity' [2]. This single-atom comparison at the identical 2,5-dichlorophenyl scaffold reveals that the thioamide functional group is necessary but not sufficient for DFPM-class bioactivity; the chlorine substitution pattern acts as a permissive gate, with the 2,5-dichloro arrangement blocking activity regardless of thioamide/amide status, while the 3,4-dichloro arrangement permits activity that can be further tuned by the amide/thioamide substitution [1][2].

Derivative SAR Ranking

Class-level rank

DFPM-5: Rank 1/22 (strongest inhibitor)

DFPM-7: Inactive (not among top 5)

Thioamide + 2,5-Cl = inactivity; amide enhances

22-derivative panel, root growth assay, Kim et al. 2023

Evidence Dimension	Primary root growth inhibition in Arabidopsis Col-0 at 10 µM (comparative rank among 22 DFPM derivatives)
Target Compound Data	DFPM-7 (2,5-dichloro thioamide): No root growth inhibition; not selected among five notable compounds with enhanced inhibitory activity [2]
Comparator Or Baseline	DFPM-5 (2,5-dichloro amide): Strongest inhibitory effect among all 22 derivatives tested; enhanced primary and lateral root growth inhibition compared to DFPM; most potent inhibitor of ABA-responsive gene expression in the derivative panel [1]
Quantified Difference	Qualitative rank: DFPM-5 = strongest inhibitor (rank 1/22); DFPM-7 = no detectable activity (inactive); DFPM (3,4-dichloro thioamide) = active reference (intermediate rank among top 5 of 22) [1][2]
Conditions	Seven-day-old Col-0 seedlings transferred to 10 µM compound; root growth monitored over 7 days; primary root length, lateral root number, and lateral root length quantified; five notable compounds (DFPM-3, -5, -17, -18, -24) selected from 22 derivatives for detailed gene expression and mutant analysis [1]

Why This Matters

This cross-compound analysis defines the precise structural boundaries of the DFPM pharmacophore, enabling rational procurement: researchers seeking the most potent DFPM-class tool compound should select DFPM-5 (amide, 2,5-dichloro), while those requiring a structurally matched inactive control at the same scaffold must procure DFPM-7 (thioamide, 2,5-dichloro).

• [1] Kim, S., Cho, M. and Kim, T.-H. (2023) 'Novel Compounds Derived from DFPM Induce Root Growth Arrest through the Specific VICTR Alleles of Arabidopsis Accessions', Life, 13(9), 1797. (DFPM-5 produced the highest inhibitory effect on primary root growth; DFPM-5, containing carbonyl oxygen, functions as precursor of original DFPM; DFPM-5 exhibited strongest inhibitory effect on root growth and ABA-responsive gene expression among all derivatives). View Source
• [2] Kunz, H.-H. et al. (2016) PLoS ONE, 11(5), e0155937. (DFPM-7 identified as a closely related DFPM derivative that completely lacks bioactivity). View Source

Validated Research Applications of DFPM-7

Negative Control for DFPM Chemical Genetic Screens

DFPM-7 is the only peer-reviewed, structurally verified inactive analog of DFPM suitable as a negative control in chemical genetic screens. The Kunz et al. (2016) study explicitly used DFPM-7 alongside DFPM to demonstrate that the chlorination pattern on the phenyl ring determines bioactivity, with DFPM-7 showing complete loss of function [1]. Researchers employing DFPM to probe VICTR (VARIATION IN COMPOUND TRIGGERED ROOT growth response) TIR-NB-LRR protein signaling in Arabidopsis Col-0 accessions should include DFPM-7 at equimolar concentrations (typically 10 µM) to control for non-specific effects of the thioamide-furan-piperidine scaffold, thereby ensuring that observed phenotypes are attributable to the 3,4-dichloro pharmacophore rather than to general chemical toxicity or solvent effects [1].

Dissecting DFPM Photoactivation Mechanism

DFPM-7 serves as a critical tool for investigating the photochemical activation mechanism of DFPM-class compounds. The finding that DFPM-7 fails to generate the polar photomodification product that DFPM produces under light and oxygen conditions [1] makes DFPM-7 an essential comparator for studies aimed at identifying the structural determinants of the proposed furan endoperoxide formation. By comparing DFPM-7 (2,5-dichloro, no photomodification) with DFPM (3,4-dichloro, photomodification occurs) and DFPM-5 (2,5-dichloro amide, structurally distinct), researchers can systematically dissect the contribution of chlorine position and thiocarbonyl group to the photochemical reactivity of the furan ring [1][2].

Pharmacophore Validation in Plant Immune SAR

The comprehensive SAR analysis by Kim et al. (2023) across 22 DFPM derivatives identified chlorine substitution pattern and thioamide/amide identity as the two critical structural residues determining bioactivity [2]. DFPM-7 occupies a uniquely informative position in this SAR landscape: it combines the 2,5-dichloro substitution (associated with inactivity in the thioamide context) with the thioamide functional group (associated with activity when paired with 3,4-dichloro). This makes DFPM-7 indispensable for SAR studies seeking to deconvolve the contributions of chlorine position versus thiocarbonyl functionality to VICTR receptor recognition, TNL-mediated immune signaling activation, and ABA signal transduction interference [1][2].

Reference Compound for Stress Signaling Crosstalk Screens

DFPM and its derivatives have been validated as tools for investigating crosstalk between ABA-mediated abiotic stress responses and effector-triggered immune (ETI) signaling in plants [1][2]. DFPM-7's complete lack of activity in both ABA signaling inhibition and immune gene activation makes it an ideal reference compound for agrochemical discovery screens aimed at identifying novel modulators of the EDS1/PAD4/VICTR signaling node. Its use as a negative control ensures that hit compounds identified in high-throughput phenotypic screens of root growth or ABA-responsive reporter gene expression are genuinely engaging the DFPM-targeted pathway rather than producing non-specific effects [1].

Application

Selection Property

Validation Focus

DFPM chemical genetic negative control

2,5-dichloro positional isomer, verified inactive

Confirm loss of root growth arrest at equimolar concentration

Photoactivation mechanism studies

Absence of light/O2-dependent polar metabolite

Verify no active species formed under standard photochemical conditions

SAR pharmacophore mapping

Thioamide with 2,5-dichloro scaffold

Deconvolve Cl position vs. C=S contribution to VICTR signaling

Stress-immune crosstalk screening

Inactive in ABA and immune reporter assays

Use as reference to exclude non-specific scaffold effects

• [1] Kunz, H.-H., Park, J., Mevers, E., García, A.V., Highhouse, S., Gerwick, W.H., Parker, J.E. and Schroeder, J.I. (2016) 'Small Molecule DFPM Derivative-Activated Plant Resistance Protein Signaling in Roots Is Unaffected by EDS1 Subcellular Targeting Signal and Chemical Genetic Isolation of victr R-Protein Mutants', PLoS ONE, 11(5), e0155937. DOI: 10.1371/journal.pone.0155937. View Source
• [2] Kim, S., Cho, M. and Kim, T.-H. (2023) 'Novel Compounds Derived from DFPM Induce Root Growth Arrest through the Specific VICTR Alleles of Arabidopsis Accessions', Life, 13(9), 1797. DOI: 10.3390/life13091797. View Source